Cas no 2171877-43-1 (1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)

• Product Name: 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• CAS No: 2171877-43-1
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 6330199
• PubChem ID: 165485737
• Update Time: 2025-10-31

1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• 2171877-43-1
• EN300-1483421
• 1-[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H23ClN2O5/c28-22-11-10-16(24(31)30-27(25(32)33)12-5-13-27)14-23(22)29-26(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-11,14,21H,5,12-13,15H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： PHHCIHXMXMBCSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid

1-4-Chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171877-43-1, known as 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring, a chloro-substituted benzene ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the importance of cyclobutane derivatives in drug discovery, particularly due to their unique mechanical properties and ability to form stable ring structures. The chloro-substituted benzene ring in this compound adds electron-withdrawing effects, which can enhance the reactivity of the molecule in certain chemical reactions. Additionally, the Fmoc group is a well-known protecting group in peptide synthesis, making this compound a valuable intermediate in the synthesis of bioactive molecules.

The synthesis of 1-4-chloro-3-Fmoc-amino-benzamidocyclobutane carboxylic acid involves a series of carefully designed steps, including Friedel-Crafts acylation, nucleophilic substitution, and peptide coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

In terms of applications, this compound has shown promise in the development of antimicrobial agents and anticancer drugs. Its ability to interact with biological targets such as enzymes and receptors makes it a candidate for further exploration in preclinical studies. Moreover, the incorporation of the Fmoc group allows for precise control over the reactivity of the molecule during synthesis, enabling researchers to tailor its properties for specific therapeutic applications.

From an analytical standpoint, this compound has been extensively studied using advanced techniques such as NMR spectroscopy and mass spectrometry. These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

The integration of fluorenylmethoxycarbonyl (Fmoc) groups into organic molecules has revolutionized peptide synthesis by providing an efficient way to protect amino groups during multi-step reactions. In this compound, the Fmoc group not only serves as a protective moiety but also contributes to the overall stability and functionality of the molecule. This dual role underscores the importance of strategic functional group selection in organic synthesis.

Looking ahead, the potential applications of CAS No. 2171877-43-1 extend beyond traditional pharmaceuticals. Its unique structure makes it a candidate for use in nanotechnology, where cyclobutane derivatives are being explored for their mechanical strength and resistance to deformation. Additionally, its compatibility with various chemical transformations opens up possibilities for its use in polymer chemistry and materials science.

In conclusion, 1-4-chloro-3-Fmoc-amino-benzamidocyclobutane carboxylic acid represents a significant advancement in organic chemistry due to its versatile structure and wide range of potential applications. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a pivotal role in driving innovation across multiple scientific disciplines.